Cas no 22499-12-3 (Benzoin isobutyl ether)

Benzoin isobutyl ether Properties

Names and Identifiers

• benzoin isobutyl ether
• 2-Isobutoxy-2-phenylacetophenone
• BNZOIN ISOBUTYL ETHER
• Isobutyl benzoin ether
• O-isobutylbenzoin
• Triganol
• Vicure 10
• 5-Methyl-3-oxa-1,2-diphenyl-1-hexanone
• 2-(2-methylpropoxy)-1,2-diphenyl-Ethanone
• 2-(2-methylpropoxy)-1,2-diphenyl-ethanon
• 2-Isobutoxy-1,2-diphenylethanone
• Ethanone, 2-(2-methylpropoxy)-1,2-diphenyl-
• Acetophenone, 2-isobutoxy-2-phenyl-
• JMVZGKVGQDHWOI-UHFFFAOYSA-N
• 2-(2-methylpropoxy)-1,2-diphenylethanone
• 2-(2-methylpropoxy)-1,2-diphenylethan-1-one
• BENZOINISOBUTYLETHER
• benzoin iso-butyl ether
• JMVZGKVGQDHWOI-UHFFFAOYSA-
• 2-isobutoxy-1,2-diphenyl-et
• 22499-12-3
• 2-(2-methylpropoxy)-1,2-di(phenyl)ethanone
• EINECS 245-039-6
• InChI=1/C18H20O2/c1-14(2)13-20-18(16-11-7-4-8-12-16)17(19)15-9-5-3-6-10-15/h3-12,14,18H,13H2,1-2H3
• B1015
• AKOS015916046
• FT-0700084
• BS-44063
• E75759
• SCHEMBL50307
• NS00027201
• DTXSID6051485
• MFCD00008933
• 2-Isobutoxy-1,2-diphenylethanone #
• Ethanone,2-(2-methylpropoxy)-1,2-diphenyl-
• Q27237309
• CALCIUML-ARABONATE
• 0WOK8H9226
• UNII-0WOK8H9226
• CS-0154212
• +Expand

• MDL： MFCD00008933
• InChIKey： JMVZGKVGQDHWOI-UHFFFAOYSA-N
• Inchi： 1S/C18H20O2/c1-14(2)13-20-18(16-11-7-4-8-12-16)17(19)15-9-5-3-6-10-15/h3-12,14,18H,13H2,1-2H3
• SMILES： O(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])C([H])(C(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 268.14600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 268.146329876g/mol
• Heavy Atom Count: 20
• Complexity: 286
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 4.28320
• PSA: 26.30000
• Refractive Index: n20/D 1.5485(lit.)
• Boiling Point: 133℃
• Melting Point: Not available
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 185 °F
• Color/Form: Fluids.
• Solubility: Not determined.
• Density: 0.985 g/mL at 25 °C(lit.)

Benzoin isobutyl ether Security Information

• RTECS：KM5782265
• WGK Germany：3
• Safety Instruction： S23; S24/25
• Risk Phrases：R22
• Dangerous goods sign： Xn
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 22
• Signal Word：warning

Benzoin isobutyl ether Customs Data

• HS CODE：2914509090
• Customs Data：

  China Customs Code:

  2914509090

  Overview:

  2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Other Chemical additives Process Aids
• Material Chemicals High Polymer Materials